Cas no 90632-70-5 (5-(1-(4-Ethoxyphenyl)ethyl)-6-methoxy-1,3-benzodioxole)
90632-70-5 structure
Product name:5-(1-(4-Ethoxyphenyl)ethyl)-6-methoxy-1,3-benzodioxole
5-(1-(4-Ethoxyphenyl)ethyl)-6-methoxy-1,3-benzodioxole Chemical and Physical Properties
Names and Identifiers
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- 5-(1-(4-Ethoxyphenyl)ethyl)-6-methoxy-1,3-benzodioxole
- 5-[1-(4-ethoxyphenyl)ethyl]-6-methoxy-1,3-benzodioxole
- 1,3-Benzodioxole, {5-[1-(4-ethoxyphenyl)ethyl]-6-methoxy-}
- NSC353648
- 5-Methoxy-6-[1-[4-ethoxyphenyl]ethyl]-1,3-benzodioxol
- HEPVVPUNSAKITO-UHFFFAOYSA-N
- 1,3-Benzodioxole, 5-(1-(4-ethoxyphenyl)ethyl)-6-methoxy-
- 90632-70-5
- 1, 5-[1-(4-ethoxyphenyl)ethyl]-6-methoxy-
- 5-[1-(4-Ethoxyphenyl)ethyl]-6-methoxy-1,3-benzodioxole #
- CHEMBL52216
- 5-methoxy-6-(1-[4-ethoxyphenyl]ethyl)-1,3-benzodioxole
- NSC-353648
- NSC 353648
- NCI60_003176
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- Inchi： InChI=1S/C18H20O4/c1-4-20-14-7-5-13(6-8-14)12(2)15-9-17-18(22-11-21-17)10-16(15)19-3/h5-10,12H,4,11H2,1-3H3
- InChI Key： HEPVVPUNSAKITO-UHFFFAOYSA-N
- SMILES： CCOC1=CC=C(C=C1)C(C)C2=CC3=C(C=C2OC)OCO3
Computed Properties
- Exact Mass: 300.13615911g/mol
- Monoisotopic Mass: 300.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9Ų
- XLogP3: 4.3
5-(1-(4-Ethoxyphenyl)ethyl)-6-methoxy-1,3-benzodioxole Related Literature
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2. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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